Cas no 106-26-3 (2,6-Octadienal,3,7-dimethyl-, (2Z)-)

2,6-Octadienal,3,7-dimethyl-, (2Z)- Properties

Names and Identifiers

• 2,6-Octadienal,3,7-dimethyl-, (2Z)-
• (Z)-3,7-dimethylocta-2,6-dienal
• neral
• (2Z)-3,7-dimethylocta-2,6-dienal
• cis-Citral
• Citral b
• Neroli aldehyde
• cis-3,7-dimethyl-octa-2,6-dienal
• (Z)-Neral
• Ai3-28518
• BETA-CITRAL
• CITRALPQEXTRA
• (Z)-3,7-Dimethyl-2,6-octenal
• (Z)-3,7-Dimethyl-2,6-octadienal
• cis-3,7-Dimethyl-2,6-octadienal
• (2Z)-3,7-Dimethyl-2,6-octadienal
• 2,6-Octadienal, 3,7-dimethyl-, (Z)-
• NERAL, REFINED 60 - 63%
• +Expand

• InChIKey： WTEVQBCEXWBHNA-YFHOEESVSA-N
• Inchi： 1S/C10H16O/c1-9(2)5-4-6-10(3)7-8-11/h5,7-8H,4,6H2,1-3H3/b10-7-
• SMILES： O=C/C=C(\CC/C=C(/C)\C)/C

Computed Properties

• Exact Mass: 152.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Heavy Atom Count: 11
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.87800
• PSA: 17.07000
• Refractive Index: nD20 1.4869
• Boiling Point: bp2.6 91-92°
• FEMA: 2303
• Color/Form: A yellowish oily liquid with a strong lemon odor
• Density: d420 0.8860